N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C29H27F3N6O4S2/c1-36(2)44(41,42)23-12-10-20(11-13-23)27(40)33-17-25-34-35-28(38(25)22-8-5-7-21(16-22)29(30,31)32)43-18-26(39)37-15-14-19-6-3-4-9-24(19)37/h3-13,16H,14-15,17-18H2,1-2H3,(H,33,40)
• InChI Key: HKLZQNXIUZISOQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C29H27F3N6O4S2
• Molecular Weight: 644.7 g/mol
• CAS No.: 310427-40-8

Description

N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C29H27F3N6O4S2 and its molecular weight is 644.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Studies

N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide and its derivatives have been synthesized and studied for their biological activities. The focus has been on exploring their antimicrobial properties. For example, a study by Bektaş et al. (2010) synthesized and tested various hybrid molecules containing the tryptamine moiety for their antimicrobial activities, finding some to be active against test microorganisms (Bektaş, Demirbaş, Demirbas, & Karaoglu, 2010).

Antimicrobial and Anti-inflammatory Properties

Several studies have synthesized compounds with structures similar to this compound and tested them for antimicrobial and anti-inflammatory activities. For instance, research by Kalsi et al. (1990) focused on synthesizing indolyl azetidinones and testing their anti-inflammatory activity (Kalsi, Shrimali, Bhalla, & Barthwal, 1990).

Structural Analysis and Biological Studies

The crystal structure and biological studies of derivatives have been conducted to understand their chemical properties and potential biological applications. Karanth et al. (2019) synthesized and characterized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, performing in vitro biological activities against Staphylococcus aureus (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Synthesis and Evaluation of Triazolylindole Derivatives

The synthesis and evaluation of triazolylindole derivatives, closely related to the compound , have been explored for their antifungal activity. Singh and Vedi (2014) synthesized a series of novel triazolylindole derivatives and evaluated their antifungal activity (Singh & Vedi, 2014).